2-((3,3-dimethyl-2-oxobutyl)thio)-7-(4-methylpiperazine-1-carbonyl)-3-pentylquinazolin-4(3H)-one

• IUPAC Name: 2-(3,3-dimethyl-2-oxobutyl)sulfanyl-7-(4-methylpiperazine-1-carbonyl)-3-pentylquinazolin-4-one
• InChI: InChI=1S/C25H36N4O3S/c1-6-7-8-11-29-23(32)19-10-9-18(22(31)28-14-12-27(5)13-15-28)16-20(19)26-24(29)33-17-21(30)25(2,3)4/h9-10,16H,6-8,11-15,17H2,1-5H3
• InChI Key: WYIBUQSRVPGNKQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCN(CC3)C)N=C1SCC(=O)C(C)(C)C
• Molecular Formula: C25H36N4O3S
• Molecular Weight: 472.6 g/mol

Description

The compound “2-((3,3-dimethyl-2-oxobutyl)thio)-7-(4-methylpiperazine-1-carbonyl)-3-pentylquinazolin-4(3H)-one” has a molecular formula of C25H36N4O3S. Its average mass is 472.643 Da and its monoisotopic mass is 472.250824 Da.

Scientific Research Applications

ABCB1 Inhibitors Development

Compounds containing moieties such as 4-methylpiperazine have been investigated for their potential as ABCB1 inhibitors, which are critical in overcoming drug resistance in cancer therapy. For example, the study by Colabufo et al. (2008) explored the effect of different basic side-chains, including N-4-methylpiperazine, on the biological properties of ABCB1 inhibitors. These inhibitors play a significant role in enhancing the efficacy of chemotherapy by preventing drug efflux from cancer cells. This research is crucial for developing new therapeutic strategies against drug-resistant cancers Colabufo, N., et al. (2008).

Enamine Chemistry in Heterocycle Synthesis

The reactivity of β-isothiocyanatoketones with amino acids, leading to the formation of thioxoquinazolinones and other heterocycles, highlights the versatility of these compounds in synthesizing complex heterocyclic structures. Singh and Kumar's (1983) work on steric control in the reactions of β-isothiocyanatoketones presents an example of how different functional groups, including those related to the specified compound, can be utilized in synthetic organic chemistry to produce a wide array of bioactive heterocycles Singh, H., & Kumar, S. (1983).

Photodegradation Studies

Research on the photodegradation of diclobutrazol, which shares structural similarities with the specified compound, sheds light on the stability and degradation pathways of such chemicals under UV light. This is important for understanding the environmental impact and degradation behavior of pharmaceuticals and pesticides. Clark, James, and Watkins (1985) provide insights into how structural components similar to those in the query compound can influence photodegradation patterns, which is vital for environmental chemistry and pharmaceutical stability studies Clark, T., et al. (1985).